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Abstract
6-(Phenylsulfonyl)pyridine-3-sulfonamide is a heterocyclic sulfonamide derivative. While

specific research on this particular molecule is limited, the broader class of pyridine-3-

sulfonamides has garnered significant attention in medicinal chemistry. This guide provides a

comprehensive overview of 6-(Phenylsulfonyl)pyridine-3-sulfonamide, including its chemical

properties and a hypothesized synthetic route. Drawing from extensive research on structurally

related analogs, this document details the potential biological activities, mechanisms of action,

and relevant experimental protocols, with a particular focus on carbonic anhydrase inhibition.

All quantitative data from related compounds is presented in structured tables for comparative

analysis, and key concepts are visualized through diagrams to facilitate understanding.

Chemical Properties
Basic chemical information for 6-(Phenylsulfonyl)pyridine-3-sulfonamide is summarized in

the table below.
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Property Value Reference

CAS Number 64356-48-5 [1]

Molecular Formula C₁₁H₁₀N₂O₄S₂ [1]

Molecular Weight 298.34 g/mol [1]

SMILES Code

O=S(C1=CC=C(S(=O)

(C2=CC=CC=C2)=O)N=C1)

(N)

[1]

Synthesis
A specific, validated synthetic protocol for 6-(Phenylsulfonyl)pyridine-3-sulfonamide is not

readily available in the published literature. However, a plausible route can be hypothesized

based on general methods for the synthesis of pyridine-3-sulfonamides and related derivatives.

[2][3][4]

Hypothesized Synthetic Pathway
A potential two-step synthesis could involve the chlorosulfonylation of a suitable pyridine

precursor followed by amination.

6-Phenylsulfonylpyridine 6-(Phenylsulfonyl)pyridine-3-sulfonyl chloride
Chlorosulfonic acid

6-(Phenylsulfonyl)pyridine-3-sulfonamide
Ammonia
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Caption: Hypothesized synthesis of 6-(Phenylsulfonyl)pyridine-3-sulfonamide.

General Experimental Protocol (Hypothetical)
Step 1: Synthesis of 6-(Phenylsulfonyl)pyridine-3-sulfonyl chloride

A starting material, 6-phenylsulfonylpyridine, could be subjected to chlorosulfonylation using an

excess of chlorosulfonic acid at an elevated temperature. The reaction mixture would then be
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carefully quenched with ice, and the resulting solid precipitate, the sulfonyl chloride

intermediate, would be filtered, washed, and dried.

Step 2: Synthesis of 6-(Phenylsulfonyl)pyridine-3-sulfonamide

The crude 6-(phenylsulfonyl)pyridine-3-sulfonyl chloride would be dissolved in a suitable

aprotic solvent, such as tetrahydrofuran (THF) or dichloromethane (DCM). An excess of an

ammonia source, such as aqueous ammonia or a solution of ammonia in an organic solvent,

would be added dropwise at a reduced temperature (e.g., 0 °C). The reaction would be stirred

for a specified period at room temperature to allow for the completion of the amination. The

final product would then be isolated through extraction and purified using techniques like

column chromatography or recrystallization.[3]

Biological Activity and Mechanism of Action
While there is a lack of specific biological data for 6-(Phenylsulfonyl)pyridine-3-sulfonamide,

the pyridine-3-sulfonamide scaffold is a well-established pharmacophore. The biological

activities of this class of compounds are diverse, with two prominent areas of investigation

being antibacterial action and carbonic anhydrase inhibition.[5][6]

Antibacterial Activity (General Sulfonamide Mechanism)
Sulfonamides are a class of synthetic bacteriostatic antibiotics.[7] Their mechanism of action

involves the competitive inhibition of dihydropteroate synthase (DHPS), a key enzyme in the

bacterial folic acid synthesis pathway.[8][9] Bacteria rely on this pathway to produce

tetrahydrofolate, a vital precursor for the synthesis of nucleic acids (DNA and RNA). By acting

as a structural analog of the natural substrate, para-aminobenzoic acid (PABA), sulfonamides

block the synthesis of dihydrofolic acid, thereby halting bacterial growth and replication.[10]

Mammalian cells are generally unaffected as they obtain folic acid from their diet and lack the

DHPS enzyme.[8]
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Caption: General mechanism of action of sulfonamide antibiotics.

Carbonic Anhydrase Inhibition
A significant area of research for pyridine-3-sulfonamide derivatives is their activity as inhibitors

of carbonic anhydrases (CAs).[6][11] CAs are a family of metalloenzymes that catalyze the

reversible hydration of carbon dioxide to bicarbonate and a proton.[6] These enzymes are

involved in numerous physiological processes, and their dysregulation is implicated in various

diseases, including glaucoma, epilepsy, and cancer.[5][12]

The inhibitory mechanism of sulfonamides against CAs involves the coordination of the

deprotonated sulfonamide group (SO₂NH⁻) to the zinc ion (Zn²⁺) located in the enzyme's active

site. This binding displaces a water or hydroxide molecule that is essential for the catalytic

activity, thereby inhibiting the enzyme.[12]
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While no inhibition data exists for 6-(phenylsulfonyl)pyridine-3-sulfonamide, studies on

structurally similar 4-substituted pyridine-3-sulfonamides and pyrazolo[4,3-c]pyridine

sulfonamides have demonstrated potent inhibitory activity against various human (hCA) and

bacterial CA isoforms.[6][12][13][14]

The following tables summarize the inhibition constants (Ki) of various pyridine-3-sulfonamide

analogs against different carbonic anhydrase isoforms.

Table 1: Inhibition of Human Carbonic Anhydrase Isoforms by Pyrazolo[4,3-c]pyridine

Sulfonamides[6][11]

Compound hCA I Ki (nM) hCA II Ki (nM) hCA IX Ki (nM) hCA XII Ki (nM)

1f 45.6 8.9 25.8 4.7

1g 35.8 15.7 33.5 5.1

1h 29.9 22.3 41.2 6.3

1k 41.2 19.8 39.1 5.9

Acetazolamide

(Standard)
250 12 25 5.7

Table 2: Inhibition of Human Carbonic Anhydrase Isoforms by 4-Substituted Pyridine-3-

Sulfonamides[12][13]

Compound hCA I Ki (nM) hCA II Ki (nM) hCA IX Ki (nM) hCA XII Ki (nM)

3 >10000 271 137 91

4 >10000 452 210 155

5 >10000 389 185 123

Acetazolamide

(Standard)
250 12 25 5.7

Table 3: Inhibition of Bacterial β-Carbonic Anhydrases by Pyrazolo[4,3-c]pyridine

Sulfonamides[6]
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Compound E. coli β-CA Ki (nM)
B. pseudomallei β-CA Ki
(nM)

1j 94.9 96.4

Acetazolamide (Standard) 227 745

The inhibitory activity of the sulfonamides against various CA isoforms is typically determined

using a stopped-flow instrument to measure the enzyme-catalyzed CO₂ hydration.

Preparation of Solutions: A buffer solution (e.g., Tris-HCl) is prepared, and the purified CA

enzyme is added to a specific concentration. The inhibitor solutions are prepared in a

suitable solvent (e.g., DMSO) at various concentrations.

Assay Procedure: The enzyme and inhibitor solutions are pre-incubated for a set time to

allow for binding. This mixture is then rapidly mixed with a CO₂-saturated solution in the

stopped-flow instrument.

Data Acquisition: The progress of the reaction is monitored by observing the change in pH

using a colorimetric indicator (e.g., phenol red) at a specific wavelength. The initial rates of

the reaction are recorded.

Data Analysis: The IC₅₀ values (the concentration of inhibitor required to reduce enzyme

activity by 50%) are determined by plotting the enzyme activity against the inhibitor

concentration. The Ki values are then calculated from the IC₅₀ values using the Cheng-

Prusoff equation.

Pharmacokinetics
There is a significant lack of pharmacokinetic data for 6-(phenylsulfonyl)pyridine-3-
sulfonamide and even for the broader class of pyridine sulfonamides. A very early study on 2-

(aminoethanesulfonylamino)pyridine, a related compound, provided a preliminary investigation

into its absorption, excretion, and metabolism, but detailed parameters were not reported.[15]

Generally, the pharmacokinetic properties of sulfonamides can be influenced by factors such as

their pKa, lipophilicity, and plasma protein binding.
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Conclusion
6-(Phenylsulfonyl)pyridine-3-sulfonamide is a molecule for which direct experimental data is

scarce. However, by examining the extensive research on the pyridine-3-sulfonamide scaffold,

we can infer its potential as a biologically active compound. The primary mechanism of action

for this class of molecules is either as an antibacterial agent through the inhibition of

dihydropteroate synthase or as a potent inhibitor of carbonic anhydrase isoenzymes. The latter

has been a particularly fruitful area of research, with numerous analogs demonstrating

significant inhibitory activity. Further investigation into the synthesis and biological evaluation of

6-(phenylsulfonyl)pyridine-3-sulfonamide is warranted to fully elucidate its therapeutic

potential. The experimental protocols and comparative data presented in this guide offer a solid

foundation for such future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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